![molecular formula C6H10O3 B153539 Tetrahydropyran-4-carboxylic acid CAS No. 5337-03-1](/img/structure/B153539.png)
Tetrahydropyran-4-carboxylic acid
Overview
Description
Tetrahydropyran-4-carboxylic acid (THPC) is a versatile molecule used in a variety of scientific research applications. THPC is a derivative of pyran, a cyclic ether, and is a common building block used in organic synthesis. THPC is a valuable tool for studying the structure and function of proteins, enzymes, and other biological molecules. It is also used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds.
Scientific Research Applications
Chemoselective Oxidation Processes
- Tetrahydropyran-4-carboxylic acid is involved in the chemoselective oxidation of phenyl and p-methoxyphenyl groups to carboxylic acid functions, particularly in the presence of a tetrahydropyran ring. This process uses RuCl3 and a co-oxidant for effective oxidation, showing the compound's role in complex chemical reactions (Miranda & Vasconcellos, 2004).
Biological Activities in Lipid A Derivatives
- This compound derivatives have been synthesized to study their biological activities, particularly their LPS-antagonistic activities in various cell types. These derivatives have shown significant activities, demonstrating the potential biomedical applications of this compound in the development of new therapeutic agents (Watanabe et al., 2003).
Attractants for Cockroaches
- Research has explored the use of tetrahydropyran esters, including those related to this compound, as attractants for cockroaches. This application could have implications in pest control and management strategies (Shanker et al., 1994).
Synthetic Applications in Natural Product Synthesis
- Tetrahydropyran rings, closely related to this compound, are core units in many biologically active natural products. Their synthesis, involving C–H bond functionalization, is crucial in the development of diverse and complex natural products. This underscores the compound's role in the field of organic synthesis and natural product chemistry (Liu & Floreancig, 2010).
Polyester Synthesis
- This compound derivatives are used in the synthesis of polyesters. These polyesters, characterized by their solubility and crystallinity, have potential applications in materials science, showcasing the compound's versatility in polymer chemistry (Atsumi et al., 1991).
Palladium-Catalyzed Functionalization
- The compound plays a role in the selective palladium-catalyzed functionalization of piperidines and tetrahydropyrans. This application is significant in the synthesis of complex organic molecules, demonstrating the compound's utility in advanced organic synthesis techniques (Piticari et al., 2021).
Heterocyclic Library Assembly
- This compound and related compounds have been utilized in the assembly of diverse heterocyclic libraries. This application is pivotal in drug discovery and the development of new therapeutic agents (Cui et al., 2012).
Mechanism of Action
Mode of Action
Tetrahydro-2H-pyran-4-carboxylic acid is known to interact with its targets through a series of complex biochemical reactions .
Biochemical Pathways
It is known that the compound can act as a catalyst and solvent in chemical reactions , suggesting that it may influence a variety of biochemical pathways. The downstream effects of these pathway alterations are currently unknown and warrant further study.
Pharmacokinetics
The compound is soluble in water, alcohol, and ether , which may influence its bioavailability
Result of Action
As a catalyst and solvent in chemical reactions , it may have a wide range of effects depending on the specific context of its use.
Action Environment
Environmental factors can influence the action, efficacy, and stability of Tetrahydro-2H-pyran-4-carboxylic acid . For instance, the compound is flammable and can cause eye and skin irritation , suggesting that its use should be carefully controlled in well-ventilated areas with appropriate protective equipment . The compound’s stability and efficacy may also be influenced by factors such as temperature, pH, and the presence of other chemicals .
Safety and Hazards
Tetrahydropyran-4-carboxylic acid may cause skin irritation and serious eye irritation. It may also cause respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to avoid contact with skin and eyes . It should be stored in a well-ventilated place and kept tightly closed .
Future Directions
Tetrahydropyrans are structural motifs that are abundantly present in a range of biologically important marine natural products . Therefore, they are likely to continue to have a significant impact on chemical biology and drug discovery in the forthcoming decades . The development of efficient and versatile methods for the synthesis of tetrahydropyran derivatives will continue to be an important area of research .
properties
IUPAC Name |
oxane-4-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10O3/c7-6(8)5-1-3-9-4-2-5/h5H,1-4H2,(H,7,8) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AVPKHOTUOHDTLW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30968003 | |
Record name | Oxane-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30968003 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
130.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
5337-03-1 | |
Record name | Tetrahydropyran-4-carboxylic acid | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=403 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Oxane-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30968003 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Tetrahydro-2H-pyran-4-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 4-Tetrahydropyranylcarboxylic acid | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/6SE9AE7LDE | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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